97-54-1

Isoeugenol

In Stock

• CAS RN:
• 97-54-1

• Formula:
• C10H12O2

• InChI:
• InChI=1S/C10H12O2/c1-3-4-8-5-6-9(11)10(7-8)12-2/h3-7,11H,1-2H3/b4-3+

• InChIKey:
• BJIOGJUNALELMI-ONEGZZNKSA-N

• Isoeugenol belongs to the class of phenylpropenes, naturally occurring in the essential oils of plants. It can also be obtained from eugenol by isomerization. It has been used as a substrate in the preparation of vanillin via enzymatic transformation by lipoxygenase enzyme.
  Isoeugenol is a pale yellow oily liquid with a spice-clove odor. Freezes at 14°F. Density 1.08 g / cm3. Occurs in ylang-ylang oil and other essential oils.
  Isoeugenol is a phenylpropanoid that is an isomer of eugenol in which the allyl substituent is replaced by a prop-1-enyl group. It has a role as an allergen and a sensitiser. It derives from a guaiacol.
  e-4-Propenyl-2-methoxyphenol, also known as 2-methoxy-4-propenylphenol or propenylgualacol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring ...

Zinc selenate

Usually In Stock

• CAS RN:
• 13597-54-1

• Formula:
• ZnSeO4
  O4SeZn

• InChI:
• InChI=1S/H2O4Se.Zn/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2/p-2

• InChIKey:
• GQLBMRKEAODAKR-UHFFFAOYSA-L

• Zinc selenate is a useful research compound. Its molecular formula is ZnSeO4 and its molecular weight is 208.3 g/mol. The purity is usually 95%.

1,6-Dihydro-6-oxo-2-pyrazinecarboxylic acid 4-oxide

• CAS RN:
• 34597-54-1

• Formula:
• C5H4N2O4

• InChI:
• InChI=1S/C5H4N2O4/c8-4-2-7(11)1-3(6-4)5(9)10/h1-2H,(H,6,8)(H,9,10)

• InChIKey:
• USYLSUNSEMPJGK-UHFFFAOYSA-N

• 1,6-Dihydro-6-oxo-2-pyrazinecarboxylic acid 4-oxide, also known as 1,6-Dihydro-6-oxo-2-pyrazinecarboxylic acid 4-oxide, is a useful research compound. Its molecular formula is C5H4N2O4 and its molecular weight is 156.1 g/mol. The purity is usually 95%.

Phenylethyl beta-D-glucopyranoside

In Stock

• CAS RN:
• 18997-54-1

• Formula:
• C14H20O6

• InChI:
• InChI=1S/C14H20O6/c15-8-10-11(16)12(17)13(18)14(20-10)19-7-6-9-4-2-1-3-5-9/h1-5,10-18H,6-8H2/t10-,11-,12+,13-,14-/m1/s1

• InChIKey:
• MLRIJUWUQTVDQE-RKQHYHRCSA-N

• Natural product derived from plant source.
  2-Phenylethyl beta-D-glucopyranoside belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. 2-Phenylethyl beta-D-glucopyranoside exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2-phenylethyl beta-D-glucopyranoside is primarily located in the cytoplasm. Outside of the human body, 2-phenylethyl beta-D-glucopyranoside can be found in alcoholic beverages, fruits, green vegetables, and herbs and spices. This makes 2-phenylethyl beta-D-glucopyranoside a potential biomarker for the consumption of these food products.
  

4-(2-methylbenzyl)-1-thioxo-3-(m-tolyl)-1H-thiazolo[3,4-a]quinazolin-5(4H)-one

Usually In Stock

• CAS RN:
• 872197-54-1

• Formula:
• C25H20N2OS2

• InChI:
• InChI=1S/C25H20N2OS2/c1-16-8-7-11-18(14-16)22-23-26(15-19-10-4-3-9-17(19)2)24(28)20-12-5-6-13-21(20)27(23)25(29)30-22/h3-14H,15H2,1-2H3

• 4-(2-methylbenzyl)-1-thioxo-3-(m-tolyl)-1H-thiazolo[3,4-a]quinazolin-5(4H)-one is a useful research compound. Its molecular formula is C25H20N2OS2 and its molecular weight is 428.57. The purity is usually 95%.

1-(4-chlorophenyl)-N-(4-ethoxyphenyl)-4-((2-isopropyl-5-methylphenoxy)methyl)-5,6,7,8-tetrahydro-2a,3,4a-triazacyclopenta[cd]azulene-2-carbothioamide

In Stock

• CAS RN:
• 398997-54-1

• Formula:
• C35H37ClN4O2S

• InChI:
• InChI=1S/C35H37ClN4O2S/c1-5-41-27-16-14-26(15-17-27)37-34(43)33-32(24-10-12-25(36)13-11-24)29-8-6-7-19-39-31(38-40(33)35(29)39)21-42-30-20-23(4)9-18-28(30)22(2)3/h9-18,20,22H,5-8,19,21H2,1-4H3,(H,37,43)

• InChIKey:
• SAMCFPBQHJAMMS-UHFFFAOYSA-N

• 1-(4-chlorophenyl)-N-(4-ethoxyphenyl)-4-((2-isopropyl-5-methylphenoxy)methyl)-5,6,7,8-tetrahydro-2a,3,4a-triazacyclopenta[cd]azulene-2-carbothioamide is a useful research compound. Its molecular formula is C35H37ClN4O2S and its molecular weight is 613.22. The purity is usually 95%.

N-(4-amino-2-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide

In Stock

• CAS RN:
• 872597-54-1

• Formula:
• C22H21N5O5S

• InChI:
• InChI=1S/C22H21N5O5S/c1-12-2-5-14(6-3-12)20(29)25-18-19(23)26-22(27-21(18)30)33-10-17(28)24-9-13-4-7-15-16(8-13)32-11-31-15/h2-8H,9-11H2,1H3,(H,24,28)(H,25,29)(H3,23,26,27,30)

• InChIKey:
• RKMLJDMPSFMNML-UHFFFAOYSA-N

• N-(4-amino-2-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C22H21N5O5S and its molecular weight is 467.5. The purity is usually 95%.

4-Chloro-5-iodo-7-((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine

In Stock

• CAS RN:
• 911397-54-1

• Formula:
• C15H15ClIN5O

• InChI:
• InChI=1S/C15H15ClIN5O/c1-7-4-19-10(8(2)12(7)23-3)6-22-5-9(17)11-13(16)20-15(18)21-14(11)22/h4-5H,6H2,1-3H3,(H2,18,20,21)

• InChIKey:
• CEZDADICECYSPS-UHFFFAOYSA-N

• 4-Chloro-5-iodo-7-((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine is a useful research compound. Its molecular formula is C15H15ClIN5O and its molecular weight is 443.67 g/mol. The purity is usually 95%.

Methyl 4-cyano-2-(ethylamino)benzoate

• CAS RN:
• 652997-54-1

• Formula:
• C11H12N2O2

• InChI:
• InChI=1S/C11H12N2O2/c1-3-13-10-6-8(7-12)4-5-9(10)11(14)15-2/h4-6,13H,3H2,1-2H3

• InChIKey:
• NODBKCIZFFCJFM-UHFFFAOYSA-N

• Methyl 4-cyano-2-(ethylamino)benzoate is a useful research compound. Its molecular formula is C11H12N2O2 and its molecular weight is 204.22 g/mol. The purity is usually 95%.

1,3-di-tert-Butyl-1H-imidazol-3-ium chloride

In Stock

• CAS RN:
• 157197-54-1

• Formula:
• C11H21ClN2

• InChI:
• InChI=1S/C11H21N2.ClH/c1-10(2,3)12-7-8-13(9-12)11(4,5)6;/h7-9H,1-6H3;1H/q+1;/p-1

• InChIKey:
• GJECSWIRMFBYOI-UHFFFAOYSA-M

• 1,3-di-tert-Butyl-1H-imidazol-3-ium chloride is a useful research compound. Its molecular formula is C11H21ClN2 and its molecular weight is 216.75 g/mol. The purity is usually 95%.

Cilobradine (hydrochloride)

In Stock

• CAS RN:
• 186097-54-1

• Formula:
• C28H39ClN2O5

• InChI:
• InChI=1S/C28H38N2O5.ClH/c1-32-24-8-7-20(14-25(24)33-2)9-12-29-11-5-6-21(18-29)19-30-13-10-22-15-26(34-3)27(35-4)16-23(22)17-28(30)31;/h7-8,14-16,21H,5-6,9-13,17-19H2,1-4H3;1H/t21-;/m0./s1

• InChIKey:
• MTAKUIYCCYKGJJ-UHFFFAOYSA-N

• DK-AH 269 blocks hyperpolarization-activated cyclic nucleotide-gated (HCN) channels (IC50 = 0.62 µM in mouse sinoatrial node cells). DK-AH 269 slows heart rate by decreasing the spontaneous firing rate of the sinoatrial node in the heart. Using telemetric ECG recordings in mice, it reduced heart rate in a dose-dependent fashion with an ED50 of 1.2 mg/kg. DK-AH 269 also has proarrhythmic properties at concentrations higher than 5 mg/kg.
  Cilobradine is an HCN Channel blocker;  an open channel blocker of neuronal Ih and related cardiac If channels. Target: HCN Channel blockerCilobradine is a HCN channel blocker that is about 3 times more potent than ZD7288. At a concentration of 10 μM, Cilobradine inhibits WT mHCN2 channel current by 86 ± 2% (n = 5). In contrast, I432A and A425G channel currents were only reduced by 14 ± 1% (n = 4) and 19 ± 2% (n = 8), respectively,...

4-(5-Fluoro-2-nitrophenoxymethyl)-piperidine

In Stock

• CAS RN:
• 1271097-54-1

• Formula:
• C12H15FN2O3

• InChI:
• InChI=1S/C12H15FN2O3/c13-10-1-2-11(15(16)17)12(7-10)18-8-9-3-5-14-6-4-9/h1-2,7,9,14H,3-6,8H2

• InChIKey:
• KXJQNRHJZOSMJI-UHFFFAOYSA-N

• 4-(5-Fluoro-2-nitrophenoxymethyl)-piperidine is a useful research compound. Its molecular formula is C12H15FN2O3 and its molecular weight is 254.26 g/mol. The purity is usually 95%.

6-(4-(2-fluorophenyl)piperazine-1-carbonyl)-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one

In Stock

• CAS RN:
• 1904197-54-1

• Formula:
• C20H23FN4O2

• InChI:
• InChI=1S/C20H23FN4O2/c1-23-19(26)13-15-12-14(6-7-17(15)22-23)20(27)25-10-8-24(9-11-25)18-5-3-2-4-16(18)21/h2-5,13-14H,6-12H2,1H3

• InChIKey:
• AOHATPAUCJGOQC-UHFFFAOYSA-N

• 6-(4-(2-fluorophenyl)piperazine-1-carbonyl)-2-methyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one is a useful research compound. Its molecular formula is C20H23FN4O2 and its molecular weight is 370.428. The purity is usually 95%.

4-[[1-[(3-Methylphenyl)methylsulfonyl]piperidin-3-yl]methoxy]pyridine

Usually In Stock

• CAS RN:
• 2379997-54-1

• Formula:
• C19H24N2O3S

• InChI:
• InChI=1S/C19H24N2O3S/c1-16-4-2-5-17(12-16)15-25(22,23)21-11-3-6-18(13-21)14-24-19-7-9-20-10-8-19/h2,4-5,7-10,12,18H,3,6,11,13-15H2,1H3

• InChIKey:
• UVYNEMWUKLXGER-UHFFFAOYSA-N

• 4-[[1-[(3-Methylphenyl)methylsulfonyl]piperidin-3-yl]methoxy]pyridine is a useful research compound. Its molecular formula is C19H24N2O3S and its molecular weight is 360.47. The purity is usually 95%.